5-(Azetidin-3-yloxy)-2-bromopyridine
Overview
Description
5-(Azetidin-3-yloxy)-2-bromopyridine, also known as 5-ABP, is an organic compound commonly used in scientific research. It is a versatile reagent that can be used to synthesize a variety of compounds and to study their properties. 5-ABP is a useful tool for studying a range of chemical and biochemical processes, including drug metabolism, enzyme catalysis, and signal transduction.
Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis of Azetidine Derivatives : A study reported the synthesis of a compound similar to 5-(Azetidin-3-yloxy)-2-bromopyridine, where (3-(5-bromopyridin-2-yl) azetidin-3-yl) methanamine was synthesized and evaluated for its antibacterial and antifungal activities, showing acceptable results. This underscores the relevance of azetidine derivatives in developing new antimicrobial agents (B. G. Rao, A. Prasad, P. Rao, 2013).
Novel Ligands for Receptors
- Development of Novel Ligands : Another study focused on synthesizing a compound, 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, as a potential novel ligand for nicotinic receptors. This research contributes to the exploration of azetidine derivatives for neurological applications, potentially aiding in the study of brain disorders or as imaging agents in neurology (F. Karimi, B. Långström, 2002).
Antineoplastic Applications
- Antineoplastic Agent Design : A study described the design and synthesis of novel conjugates of azetidin-2-ones with 4,5-dibromopyrrole motif, derived from marine bromopyrrole alkaloids, and screened for antineoplastic activity. This indicates the potential of azetidine-based compounds in cancer research, particularly towards the development of new therapies for breast cancer (R. Rane et al., 2015).
Ring Transformation for Medicinal Chemistry
- Stereoselective Synthesis : Research into the reactivity of 2-(2-mesyloxyethyl)azetidines highlighted their utility in the stereoselective synthesis of various substituted piperidines. These findings are significant for medicinal chemistry, offering a method for creating complex molecules that could serve as templates for drug development (Karen Mollet et al., 2011).
properties
IUPAC Name |
5-(azetidin-3-yloxy)-2-bromopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c9-8-2-1-6(5-11-8)12-7-3-10-4-7/h1-2,5,7,10H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWOLQNDRROKIBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=CN=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Azetidin-3-yloxy)-2-bromopyridine | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carbonitrile](/img/structure/B1526013.png)
